Cas no 2001848-54-8 (1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine)

1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1H-pyrazol-5-amine is a specialized heterocyclic amine compound featuring a unique cyclopropyl-substituted pyrazole core. Its structural complexity, combining a methylated pyrazole with an isopropylcyclopropyl moiety, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential for applications in medicinal chemistry due to its rigid cyclopropyl group, which can enhance binding affinity and metabolic stability in drug candidates. Its well-defined molecular architecture also allows for precise modifications, enabling the development of targeted bioactive molecules. The amine functionality further provides a reactive handle for derivatization, supporting diverse synthetic pathways. This compound is suited for research in agrochemicals, pharmaceuticals, and material science.

1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine structure

2001848-54-8 structure

Product Name:1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine

CAS No:2001848-54-8

MF:C₁₀H₁₇N₃

MW:179.262081861496

CID:5777032

PubChem ID:164661112

Update Time:2025-06-08

1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine
- EN300-1152259
- 2001848-54-8
- 1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine
- Inchi： 1S/C10H17N3/c1-7(2)10(4-5-10)8-6-9(11)13(3)12-8/h6-7H,4-5,11H2,1-3H3
- InChI Key： FFAJAKDJECSYAR-UHFFFAOYSA-N
- SMILES： N1=C(C=C(N)N1C)C1(C(C)C)CC1

Computed Properties

Exact Mass: 179.142247555g/mol
Monoisotopic Mass: 179.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 43.8Å²

1-Methyl-3-[1-(propan-2-yl)cyclopropyl]-1h-pyrazol-5-amine Pricemore >>

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